Cas no 811450-82-5 (2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide)

• Product Name: 2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide
• CAS No: 811450-82-5
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• MDL: MFCD18379274
• CID: 1056453
• PubChem ID: 11615857
• Update Time: 2025-06-13

2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide
• 2-(2-Chloroethoxy)-4'-nitroacetanilide
• 2-PYRROLYL BORONIC ACID
• Acetamide,2-(2-chloroethoxy)-N-(4-nitrophenyl)
• 2-(2-chloroethoxy)-N-(4-nitrophenyl) acetamide
• AC6861
• 811450-82-5
• MFCD18379274
• SY012388
• 2-(2-CHLOROETHOXY)-4-NITROACETANILIDE
• 2-(2-Chloroethoxy)-4`-nitroacetanilide
• A864597
• AKOS022183142
• FT-0664672
• DTXSID70469509
• HLJJSPBOFBPXIM-UHFFFAOYSA-N
• SCHEMBL2941803
• 2-(2-Chloroethoxy)-4 inverted exclamation mark -nitroacetanilide
• CS-0455878
• DB-354696

• MDL： MFCD18379274
• Inchi： 1S/C10H11ClN2O4/c11-5-6-17-7-10(14)12-8-1-3-9(4-2-8)13(15)16/h1-4H,5-7H2,(H,12,14)
• InChI Key： HLJJSPBOFBPXIM-UHFFFAOYSA-N
• SMILES： ClCCOCC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 258.04100
• Monoisotopic Mass: 258.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.15000
• LogP: 2.38490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide

Comprehensive Overview of 2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide (CAS No. 811450-82-5)

2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide (CAS No. 811450-82-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a chloroethoxy group and a nitrophenyl moiety. Its chemical properties and synthetic utility make it a valuable intermediate in the development of novel bioactive molecules. Researchers frequently explore its potential in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound's CAS number 811450-82-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent interest in nitrophenyl derivatives has surged due to their role in photodynamic therapy and sensor technologies, addressing modern demands for precision medicine and environmental monitoring. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently searched by quality control professionals.

From a synthetic chemistry perspective, 2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide exemplifies the strategic use of electron-withdrawing groups to modulate reactivity. Its nitro group enhances electrophilic character, enabling applications in cross-coupling reactions—a hot topic in catalysis research. Industry forums often discuss its compatibility with microwave-assisted synthesis, reflecting the growing emphasis on energy-efficient processes.

In pharmaceutical contexts, this compound's acetamide backbone draws attention for its potential as a bioisostere in medicinal chemistry. Computational studies frequently cite its molecular docking properties, particularly in enzyme inhibition studies targeting inflammatory pathways. Such applications resonate with searches for next-generation therapeutics and personalized healthcare solutions.

Environmental considerations are equally critical. The compound's chloroethoxy segment prompts discussions about biodegradation pathways and ecotoxicological profiles—key concerns in EU REACH compliance and green manufacturing initiatives. Laboratories prioritizing waste reduction often investigate its solvent-free synthesis alternatives, a trending subject in academic publications.

Market analysts note rising demand for 811450-82-5 in Asia-Pacific R&D hubs, driven by investments in contract research organizations. Patent landscapes reveal its inclusion in heterocyclic compound libraries, underscoring its relevance to high-throughput screening platforms. These aspects frequently appear in searches related to IP strategy and technology transfer.

For analytical chemists, method development for 2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide quantification remains a focus area. Recent UPLC-MS/MS protocols demonstrate improved sensitivity for trace analysis, addressing quality assurance challenges in GMP production. Such technical advancements align with industry queries about impurity profiling and stability studies.

The compound's crystalline properties also interest materials scientists studying supramolecular interactions. Its potential in organic electronics emerges from the nitrophenyl group's electron-accepting behavior—a characteristic explored in optoelectronic device research. This interdisciplinary appeal makes it a recurring subject in grant proposals and research funding applications.

Safety data sheets emphasize standard handling protocols for 811450-82-5, with particular attention to personal protective equipment requirements. These guidelines respond to frequent searches about laboratory safety standards and chemical storage best practices, especially among academic researchers and industrial technicians.

Emerging applications in bioconjugation chemistry further expand the compound's utility. Its reactive sites enable covalent attachment to biomolecules, supporting innovations in diagnostic probes and targeted drug delivery systems. Such developments correlate with rising searches for theranostic agents and nanomedicine platforms.